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Get Quote

This technical guide provides a comprehensive overview of the cerium-based Metal-Organic

Framework (MOF), Ce-UiO-66, for researchers, scientists, and drug development

professionals. It details the core properties, synthesis methodologies, and potential applications

of this promising porous material, with a focus on its catalytic and biomedical capabilities.

Core Properties of Ce-UiO-66
Ce-UiO-66 is an isostructural analogue of the well-studied zirconium-based UiO-66, exhibiting

a robust three-dimensional framework built from hexanuclear cerium oxo-clusters

([Ce₆O₄(OH)₄]¹²⁺) interconnected by 1,4-benzenedicarboxylate (BDC) linkers. The presence of

cerium, with its accessible Ce³⁺/Ce⁴⁺ redox couple, imparts unique redox properties to the

framework, making it a material of significant interest for catalysis and other applications where

electron transfer is crucial.[1]

Structural and Textural Properties
The structural and textural properties of Ce-UiO-66 can be influenced by the synthesis method

and the presence of defects. The table below summarizes key quantitative data reported in the

literature.
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Property Value Synthesis Method Reference

BET Surface Area 732 - 1580 m²/g Solvothermal

572 m²/g
Room Temperature

(Green Synthesis)
[2]

385.1 m²/g (Ce-UiO-

66-H)
Precipitation [3]

308.2 m²/g (Ce-UiO-

66-OH)
Precipitation [3]

180.1 m²/g (Ce-UiO-

66-NH₂)
Precipitation [3]

845 m²/g (Dimethyl-

functionalized)
Solvothermal [4]

Pore Volume 0.38 cm³/g
Room Temperature

(Green Synthesis)
[2]

Pore Size
Octahedral pores: ~11

Å
Solvothermal

Tetrahedral pores: ~8

Å
Solvothermal

Crystallite Size Nanoscale Precipitation [5]

Thermal and Chemical Stability
Ce-UiO-66 exhibits notable thermal and chemical stability, a critical feature for its practical

applications.
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Stability Type Conditions Outcome Reference

Thermal Stability In air
Stable up to 300-375

°C
[4][6]

Chemical Stability

Water, various organic

solvents (DMF,

ethanol)

Stable

2 M HCl Decomposes

2 M NaOH Decomposes

2-10 M Acetic and

Formic Acid

Disassembles into

soluble hexamer

nodes and

precipitated linkers

[7][8]

Experimental Protocols
Detailed methodologies are crucial for the reproducible synthesis and characterization of Ce-
UiO-66. This section outlines common experimental protocols.

Synthesis Methodologies
Several methods have been developed for the synthesis of Ce-UiO-66, each with its own

advantages.

2.1.1. Solvothermal Synthesis

This is a common method for producing highly crystalline Ce-UiO-66.

Precursors: Cerium(IV) ammonium nitrate ((NH₄)₂Ce(NO₃)₆) and 1,4-benzenedicarboxylic

acid (H₂BDC).[1]

Solvent: N,N-dimethylformamide (DMF).[1]

Procedure:

Dissolve the cerium precursor and the organic linker in DMF in a Teflon-lined autoclave.[1]
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Heat the autoclave to 120 °C for a period ranging from 30 minutes to 72 hours.[1]

After cooling, wash the resulting powder with DMF and then exchange the solvent with

chloroform or methanol.[1]

Dry the final product at 120 °C for 12 hours.[1]

2.1.2. Green Room Temperature Synthesis

This method offers a more environmentally friendly and energy-efficient route to Ce-UiO-66.

Precursors: Cerium salt and terephthalic acid.

Solvent: Water.[2][9]

Procedure:

Synthesize in water at room temperature over a short period.[2]

Activate the resulting MOF by refluxing in methanol at 60 °C for three days.[2]

2.1.3. Solvent-Free Synthesis

This method minimizes waste by eliminating the need for a solvent.

Precursors: Cerium(IV) ammonium nitrate (CAN) and terephthalic acid (BDC).[10]

Procedure:

Mechanically grind the precursors together using a mortar and pestle.[10]

Transfer the mixture to an autoclave and heat at 100 °C for 24 hours.[10]

Characterization Techniques
A suite of analytical techniques is used to characterize the properties of Ce-UiO-66.

Powder X-ray Diffraction (PXRD): Used to confirm the crystalline structure and phase purity

of the synthesized material.[5]
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Scanning Electron Microscopy (SEM): Employed to visualize the morphology and particle

size of the MOF crystals.[11]

Thermogravimetric Analysis (TGA): Determines the thermal stability of the material by

measuring weight loss as a function of temperature.[1]

Nitrogen Sorption Analysis (BET): Used to determine the specific surface area and pore size

distribution of the porous framework.[2]

X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique used to determine

the oxidation state of cerium (Ce³⁺/Ce⁴⁺) on the surface of the material.[1][12]

Fourier-Transform Infrared Spectroscopy (FTIR): Confirms the coordination of the

carboxylate groups of the linker to the metal clusters.[2]

Visualizing Workflows and Mechanisms
Graphviz diagrams are provided to illustrate key experimental and logical processes related to

Ce-UiO-66.
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Solvothermal Synthesis of Ce-UiO-66
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Caption: Workflow for the solvothermal synthesis of Ce-UiO-66.
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Characterization Workflow for Ce-UiO-66
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Caption: Standard characterization techniques for Ce-UiO-66.

Applications in Catalysis and Drug Delivery
The unique properties of Ce-UiO-66 make it a versatile material for various applications.

Catalysis
The redox activity of the cerium nodes in Ce-UiO-66 is central to its catalytic performance.

Oxidation Reactions: Ce-UiO-66 has been successfully employed as a co-catalyst with

TEMPO for the aerobic oxidation of benzyl alcohol.[13]

Photocatalysis: Functionalized Ce-UiO-66 materials have shown considerable photocatalytic

activity for the degradation of dyes like Alizarin Red S and Congo Red under UV and visible

light.[3][5] The photocatalytic activity for hydrogen evolution has also been demonstrated,

outperforming the zirconium analogue.[14][15]

Degradation of Pollutants: Defect-engineered Ce/Zr-UiO-66 has been shown to be effective

in the degradation of hexachlorobenzene.[16]
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Photocatalytic Dye Degradation Mechanism
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Caption: Simplified mechanism of photocatalytic dye degradation by Ce-UiO-66.

Drug Delivery
While the parent Zr-UiO-66 has been extensively studied for drug delivery, Ce-UiO-66 also

holds promise in this area due to its high porosity, stability, and the potential for stimuli-

responsive drug release.[17][18] The high surface area allows for significant drug loading, and

the chemical stability ensures the integrity of the carrier until it reaches the target site.[17] The

amine-functionalized UiO-66-NH₂ variant, in particular, has been investigated as a nanocarrier

for drugs like quercetin, where the amine groups enhance the interaction with drug molecules.

[19] Furthermore, the pH-dependent stability of the UiO-66 framework, with degradation in

acidic intracellular environments, suggests a mechanism for controlled drug release.[20]
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This guide provides a foundational understanding of the synthesis, properties, and potential

applications of Ce-UiO-66. The unique combination of a robust framework, high porosity, and

redox-active metal centers positions Ce-UiO-66 as a highly versatile material for further

research and development in catalysis, environmental remediation, and biomedicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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